Cas no 1082414-36-5 (2-2-(Thiophen-2-yl)-1,3-oxazol-4-ylacetic Acid)

• Product Name: 2-2-(Thiophen-2-yl)-1,3-oxazol-4-ylacetic Acid
• CAS No: 1082414-36-5
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 4570522
• Update Time: 2025-10-28

2-2-(Thiophen-2-yl)-1,3-oxazol-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(Thiophen-2-yl)-1,3-oxazol-4-ylacetic Acid

• Inchi： 1S/C9H7NO3S/c11-8(12)4-6-5-13-9(10-6)7-2-1-3-14-7/h1-3,5H,4H2,(H,11,12)
• InChI Key： KYLXRJJKQSNTHJ-UHFFFAOYSA-N
• SMILES： O1C=C(CC(O)=O)N=C1C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 2-2-(Thiophen-2-yl)-1,3-oxazol-4-ylacetic Acid

Exploring the Potential of 2-(Thiophen-2-yl)-1,3-Oxazol-4-ylacetic Acid (CAS No. 1082414-36-5)

The compound 2-(Thiophen-2-yl)-1,3-Oxazol-4-ylacetic Acid, identified by the CAS number 1082414-36-5, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of the oxazole family, a heterocyclic compound known for its versatile applications in drug design and material science. The integration of a thiophene ring into its structure introduces unique electronic properties, making it a promising candidate for various biological and chemical studies.

The synthesis of 2-(Thiophen-2-yl)-1,3-Oxazol-4-ylacetic Acid involves a series of well-established organic reactions, including cyclization and substitution processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, ensuring its suitability for both academic research and industrial applications. The molecule's structure is characterized by a central oxazole ring fused with a thiophene moiety, which contributes to its stability and reactivity.

One of the most intriguing aspects of this compound is its potential in pharmacological research. Studies have demonstrated that 2-(Thiophen-2-yl)-1,3-Oxazol-4-ylacetic Acid exhibits significant bioactivity, particularly in anti-inflammatory and antioxidant assays. Researchers have explored its ability to modulate cellular pathways involved in chronic diseases such as neurodegenerative disorders and cardiovascular conditions. These findings underscore its potential as a lead compound for drug development.

In addition to its pharmacological applications, this compound has shown promise in material science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use in catalysis and sensor technology. Recent studies have highlighted its role as a ligand in metalloenzyme mimics, paving the way for innovative applications in green chemistry.

The latest research on CAS No. 1082414-36 has focused on understanding its interaction with biological systems at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling have provided insights into its binding affinity with target proteins. These studies have revealed that the compound's thiophene ring plays a critical role in determining its bioavailability and selectivity.

In conclusion, 2-(Thiophen-2-yl)-1,3-Oxazol-4-Ylacetic Acid represents a fascinating example of how structural modifications can enhance the functionality of heterocyclic compounds. Its diverse applications across chemistry and biology highlight its importance as a research tool and potential therapeutic agent. As ongoing studies continue to unravel its properties, this compound is poised to make significant contributions to both scientific discovery and industrial innovation.